Cas no 197177-57-4 (Benzenamine, 2-(9H-pyrido[3,4-b]indol-1-yl)-)

• Product Name: Benzenamine, 2-(9H-pyrido[3,4-b]indol-1-yl)-
• CAS No: 197177-57-4
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 1388649
• PubChem ID: 10611295
• Update Time: 2025-04-20

Benzenamine, 2-(9H-pyrido[3,4-b]indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(9H-pyrido[3,4-b]indol-1-yl)-
• 2-(9H-PYRIDO[3,4-B]INDOL-1-YL)ANILINE
• 197177-57-4

• Inchi： 1S/C17H13N3/c18-14-7-3-1-6-13(14)16-17-12(9-10-19-16)11-5-2-4-8-15(11)20-17/h1-10,20H,18H2
• InChI Key： RYXOIUSDUPWQOY-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=CN=C(C3C=CC=CC=3N)C1=2

Computed Properties

• Exact Mass: 259.11109
• Monoisotopic Mass: 259.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids